Cas no 1120-07-6 (Nonanamide)

Nonanamide, also known as pelargonamide, is a fatty acid amide derived from nonanoic acid. This compound is characterized by its amide functional group, which imparts unique chemical properties, including high thermal stability and resistance to hydrolysis. Nonanamide is commonly utilized as an intermediate in organic synthesis, particularly in the production of surfactants, lubricants, and corrosion inhibitors. Its hydrophobic alkyl chain and polar amide group make it suitable for applications requiring surface modification or emulsification. The compound exhibits low volatility and good solubility in organic solvents, facilitating its use in industrial formulations. Nonanamide's stability under varying pH conditions further enhances its utility in specialized chemical processes.

Nonanamide structure

Product Name:Nonanamide

CAS No:1120-07-6

MF:C₉H₁₉NO

MW:157.253262758255

CID:171592

Update Time:2025-05-28

Nonanamide Chemical and Physical Properties

Names and Identifiers

- Nonanamide
- Nonamide
- nonan-1-amide
- Pelargonamide
- Inchi： 1S/C9H19NO/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H2,10,11)
- InChI Key： GHLZUHZBBNDWHW-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCC)N

Computed Properties

Exact Mass: 157.14677
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 102
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing

Experimental Properties

Density: 0.8394
Melting Point: 99.5°C
Boiling Point: 281.94°C (rough estimate)
Refractive Index: 1.4248 (estimate)
PSA: 43.09
LogP: 2.92260

Nonanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B504368-5mg	Nonanamide	1120-07-6		5mg	$ 58.00	2023-09-08
TRC	B504368-10mg	Nonanamide	1120-07-6		10mg	$ 69.00	2023-09-08
TRC	B504368-50mg	Nonanamide	1120-07-6		50mg	$ 109.00	2023-09-08
Enamine	EN300-72235-0.05g	nonanamide	1120-07-6	95%	0.05g	$46.0	2023-06-12
Enamine	EN300-72235-0.1g	nonanamide	1120-07-6	95%	0.1g	$69.0	2023-06-12
Enamine	EN300-72235-0.25g	nonanamide	1120-07-6	95%	0.25g	$99.0	2023-06-12
Enamine	EN300-72235-0.5g	nonanamide	1120-07-6	95%	0.5g	$155.0	2023-06-12
Enamine	EN300-72235-1.0g	nonanamide	1120-07-6	95%	1g	$199.0	2023-06-12
Enamine	EN300-72235-2.5g	nonanamide	1120-07-6	95%	2.5g	$419.0	2023-06-12
Enamine	EN300-72235-5.0g	nonanamide	1120-07-6	95%	5g	$828.0	2023-06-12

Nonanamide Related Literature

1. Impact of aliphatic acyl and aromatic thioamide substituents on the anticancer activity of Ru(ii)-p-cymene complexes with acylthiourea ligands—in vitro and in vivo studies

Srividya Swaminathan,Jebiti Haribabu,Mohamed Kasim Mohamed Subarkhan,Dasararaju Gayathri,Nithya Balakrishnan,Nattamai Bhuvanesh,Cesar Echeverria,Ramasamy Karvembu Dalton Trans. 2021 50 16311
2. Studies on bis(2,3∶5,6-di-O-isopropylidene-D-mannofuranosyl)amine and its protected and deprotected N-acyl derivatives – an approach to novel non-ionic surfactants

David F. Ewing,John W. Goodby,Sophie Guenais,Philippe Letellier,Grahame Mackenzie,Isabelle Piastrelli,Daniel Plusquellec J. Chem. Soc. Perkin Trans. 1 1997 3459
3. Synthesis of 16-[carbamoyl(bromomethyl)alkyl]estradiol: a potential dual-action inhibitor designed to blockade estrogen action and biosynthesis

Martin R. Tremblay,Donald Poirier J. Chem. Soc. Perkin Trans. 1 1996 2765
4. Isolation and identification of amides from Piper callosum. Synthesis of pipercallosine and pipercallosidine

Brian G. Pring J. Chem. Soc. Perkin Trans. 1 1982 1493
5. One-pot synthesis of aldoximes from alkenes via Rh-catalysed hydroformylation in an aqueous solvent system

M. Terhorst,C. Plass,A. Hinzmann,A. Guntermann,T. Jolmes,J. R?sler,D. Panke,H. Gr?ger,D. Vogt,A. J. Vorholt,T. Seidensticker Green Chem. 2020 22 7974